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Compound of Interest

Compound Name: N-Phenylethylenediamine

Cat. No.: B159392 Get Quote

Essential Safety and Handling Guide for N-
Phenylethylenediamine
This guide provides critical safety, handling, and disposal protocols for N-
Phenylethylenediamine (CAS No: 1664-40-0), tailored for research, scientific, and drug

development professionals. Adherence to these procedures is essential for ensuring personal

safety and environmental compliance.

Immediate Safety Protocol
Before handling N-Phenylethylenediamine, ensure all necessary safety measures are in

place. This substance is classified as a combustible, corrosive material that can cause severe

skin burns and eye damage.[1]

Essential Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield.[2][3]

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and a flame-retardant or

chemical-resistant lab coat to protect against splashes.[2][3][4]

Respiratory Protection: When working outside a chemical fume hood or if there is a risk of

aerosolization, a NIOSH-approved respirator with an organic vapor cartridge is mandatory.[4]

A type ABEK (EN14387) respirator filter is also recommended.[1]
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Footwear: Wear closed-toe shoes.[2]

Immediate Actions:

Ventilation: Always handle N-Phenylethylenediamine in a well-ventilated area, preferably

within a certified chemical fume hood.[2][5]

Emergency Equipment: Confirm that a safety shower and an eyewash station are readily

accessible and operational before starting any work.[2]

Quantitative Data Summary
The following table summarizes key physical and chemical properties for N-
Phenylethylenediamine, which are critical for risk assessment and procedural planning.[4]

Property Value Source

CAS Number 1664-40-0 [1]

Molecular Formula C₈H₁₂N₂ [2]

Molecular Weight 136.19 g/mol [1][2]

Appearance
Colorless to pale yellow liquid

or solid
[2][6]

Boiling Point 262-264 °C [4]

Flash Point 113 °C (235.4 °F) - closed cup [1][4]

Density 1.041 g/mL at 25 °C [4]

Storage Temperature
2-8°C in a dry, cool, and well-

ventilated place
[1][4]

Operational Plan: Handling N-
Phenylethylenediamine
This section provides a step-by-step guide for the safe handling of N-Phenylethylenediamine
in a laboratory setting.
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Engineering Controls
Primary Control: All handling of N-Phenylethylenediamine should be conducted within a

certified chemical fume hood to minimize inhalation exposure.[2]

Ventilation: Ensure the laboratory has adequate general ventilation.[5]

Safety Equipment: Eyewash stations and safety showers must be located near the

workstation.[2]

Required Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure.

Protection Type Specification Rationale

Eye/Face
Chemical safety goggles and

face shield.[2]

Protects against splashes and

vapors that can cause severe

eye damage.[7]

Hand
Chemically resistant gloves

(e.g., nitrile rubber).[4]

Prevents skin contact, as the

substance is corrosive and can

cause burns.[2]

Body
Flame-retardant or chemical-

resistant lab coat.[3][4]

Protects skin and personal

clothing from splashes and

spills.[4]

Respiratory

NIOSH-approved respirator

with organic vapor cartridge (if

not in fume hood).[4]

Protects against inhalation of

hazardous vapors.[4][8]

Step-by-Step Handling Procedure
Preparation: Before handling, put on all required PPE. Ensure the work area inside the fume

hood is clean and uncluttered.

Dispensing: Use non-sparking tools to handle the chemical.[5] Prevent fire caused by

electrostatic discharge.[5]
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Storage: Store the container tightly closed in a dry, cool, and well-ventilated area, away from

incompatible materials.[5] Recommended storage temperature is 2-8°C.[4]

Post-Handling: After use, securely close the container. Clean the work area thoroughly.

Wash hands and any exposed skin after handling.[7]

Emergency Response Plan
Spill Management
In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Immediately evacuate the spill area and ensure it is well-ventilated.

[4] Remove all sources of ignition.[5]

Containment: Use an inert absorbent material such as sand, vermiculite, or a commercial

sorbent to contain the spill.[2][4] Do not use combustible materials like paper towels for initial

absorption.[4]

Collection: Carefully collect the absorbed material and any contaminated debris into a

designated, labeled, and sealable hazardous waste container.[4]

Decontamination: Clean the spill area with a suitable decontamination solution, followed by

soap and water. All cleaning materials must also be disposed of as hazardous waste.[4]

First Aid Measures
Immediate medical attention is required for any exposure.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids occasionally. Seek immediate medical attention.[2]

Skin Contact: Take off immediately all contaminated clothing.[7] Rinse the affected skin area

with plenty of water.[9] Seek immediate medical attention.[2]

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[7]
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Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[2]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Containerization: Collect all N-Phenylethylenediamine waste in a dedicated, chemically

resistant container, such as a high-density polyethylene or glass bottle.[4] The container

must be in good condition with a secure, leak-proof lid.[4]

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name

"N-Phenylethylenediamine," and the appropriate hazard pictograms (e.g., corrosive, toxic).

[4]

Segregation: Store the waste container in a designated secondary containment area, away

from incompatible materials.

Final Disposal: The sealed and labeled hazardous waste container must be handed over to a

licensed hazardous waste disposal company.[4] Follow your institution's Environmental

Health and Safety (EHS) department procedures.[4]

Prohibited Disposal Methods:

DO NOT pour N-Phenylethylenediamine down the drain.[4]

DO NOT dispose of it in regular trash.[4]

DO NOT allow it to evaporate in a fume hood as a means of disposal.[4]

Workflow for Handling N-Phenylethylenediamine
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Workflow for Handling N-Phenylethylenediamine
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Caption: Logical workflow for the safe handling of N-Phenylethylenediamine from preparation

to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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